Cas no 1189443-23-9 (1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt)

• Product Name: 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt
• CAS No: 1189443-23-9
• MF: C₅H₈Cl₂N₄S
• MW: 227.114816665649
• CID: 4554860
• Update Time: 2025-07-18

1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt

• Inchi： 1S/C5H7ClN4S.ClH/c6-1-3-2-11-5(9-3)10-4(7)8;/h2H,1H2,(H4,7,8,9,10);1H
• InChI Key： HPXWWLGOFMSKHV-UHFFFAOYSA-N
• SMILES： Cl.c1(csc(NC(=N)N)n1)CCl

Computed Properties

• Exact Mass: 228.995
• Monoisotopic Mass: 228.995
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Melting Point: 181-187°C
• Solubility: Dimethyl Sulfoxide, Methanol, Water

1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt

Introduction to 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt (CAS No. 1189443-23-9)

1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt (CAS No. 1189443-23-9) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a labeled derivative of guanidine, specifically incorporating 13C3 isotopes, which makes it a valuable tool for various analytical and research applications. The presence of the chloromethyl and thiazole functionalities imparts unique chemical and biological properties, making it a subject of interest for both academic and industrial researchers.

The structure of 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt is characterized by a guanidine moiety attached to a thiazole ring via a chloromethyl linker. The guanidine group is known for its ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. The thiazole ring, on the other hand, is a common motif in many bioactive molecules, contributing to the compound's potential pharmacological activities. The incorporation of 13C3 isotopes allows for precise tracking and quantification in metabolic studies and other analytical techniques.

In recent years, the use of isotopically labeled compounds has become increasingly important in drug discovery and development. Isotopic labeling can provide valuable insights into the metabolism, distribution, and pharmacokinetics of drug candidates. For instance, studies have shown that 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt can be used to investigate the metabolic pathways of guanidine derivatives in vivo. This information is crucial for optimizing drug design and understanding the mechanisms of action of potential therapeutic agents.

The biological activity of 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt has been explored in various contexts. Research has indicated that compounds with similar structures exhibit antimicrobial and antiviral properties, making them promising candidates for the development of new therapeutic agents. Additionally, the chloromethyl group can serve as a reactive handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

In the realm of medicinal chemistry, the design and synthesis of novel compounds often involve the modification of existing scaffolds to enhance their therapeutic potential. The thiazole ring in 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt provides a robust platform for such modifications. For example, recent studies have demonstrated that thiazole-containing compounds can exhibit potent anti-inflammatory effects by modulating specific signaling pathways involved in inflammation.

The hydrochloride salt form of this compound ensures its solubility in aqueous media, which is essential for many biological assays and in vivo experiments. This property makes it suitable for use in high-throughput screening (HTS) platforms, where large libraries of compounds are tested for their biological activities. The ability to screen large numbers of compounds efficiently is critical for identifying lead candidates in drug discovery programs.

In conclusion, 1-(4-Chloromethyl-2-thiazoyl)guanidine-13C3 Hydrochloride Salt (CAS No. 1189443-23-9) is a versatile compound with significant potential in both research and development applications. Its unique chemical structure, combined with the advantages of isotopic labeling, positions it as a valuable tool for advancing our understanding of guanidine derivatives and their biological activities. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.